Cas no 681164-97-6 (ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate)

• Product Name: ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate
• CAS No: 681164-97-6
• MF: C₁₉H₁₄N₂O₅S₂
• MW: 414.454862117767
• CID: 5946673
• PubChem ID: 4182871
• Update Time: 2025-05-19

ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-methyl-5-[[(4-oxo-4H-1-benzopyran-3-yl)carbonyl]amino]-4-thiocyanato-, ethyl ester
• ethyl 3-methyl-5-[(4-oxochromene-3-carbonyl)amino]-4-thiocyanatothiophene-2-carboxylate
• ethyl 3-methyl-5-(4-oxo-4H-chromene-3-carboxamido)-4-thiocyanatothiophene-2-carboxylate
• SR-01000006920
• Oprea1_116272
• AKOS024581254
• 681164-97-6
• F0536-0849
• SR-01000006920-1

• Inchi： 1S/C19H14N2O5S2/c1-3-25-19(24)16-10(2)15(27-9-20)18(28-16)21-17(23)12-8-26-13-7-5-4-6-11(13)14(12)22/h4-8H,3H2,1-2H3,(H,21,23)
• InChI Key： QCIXWGHDEZRSFU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2C(=O)C3=CC=CC=C3OC=2)=O)=C(SC#N)C=1C

Computed Properties

• Exact Mass: 414.03441390g/mol
• Monoisotopic Mass: 414.03441390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 581.6±50.0 °C(Predicted)
• pka: 8.86±0.20(Predicted)

Additional information on ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate

Professional Introduction to Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate (CAS No. 681164-97-6)

Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate (CAS No. 681164-97-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular architecture of Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate encompasses several key functional groups, including a thiophene core, a cyanosulfanyl substituent, and an amido linkage to a chromene moiety. This unique combination of structural features makes it an attractive scaffold for developing novel therapeutic agents with potential applications in addressing various biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Among these, thiophene derivatives have been extensively studied for their role in modulating enzyme inhibition, receptor binding, and cellular signaling pathways. The presence of the 4-(oxo-4H-chromene-3-amido) group in this compound suggests its potential as an inhibitor or modulator of enzymes involved in inflammatory and oxidative stress pathways, which are implicated in numerous chronic diseases.

Moreover, the cyanosulfanyl moiety introduces a unique electronic and steric environment to the molecule, which can influence its interactions with biological targets. This group has been reported to enhance binding affinity and selectivity in several drug candidates, making it a valuable component in medicinal chemistry design. The combination of these features positions Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate as a versatile building block for synthesizing next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in accessing structurally diverse molecules for drug development.

Recent studies have demonstrated the potential of thiophene derivatives as scaffolds for anticancer agents. The ability of these compounds to interact with DNA and inhibit key enzymes involved in cell proliferation has been well-documented. The presence of the chromene amide moiety in Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate further enhances its potential as an anticancer lead by contributing to its ability to disrupt DNA replication and transcription processes.

In addition to its anticancer potential, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis, atherosclerosis, and neurodegenerative disorders. By targeting key inflammatory mediators and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxo-4H-chromene-3-amido)thiophene-2-carboxylate could offer therapeutic benefits by mitigating inflammation-induced damage.

The pharmacokinetic profile of this compound is another critical aspect that warrants investigation. Factors such as solubility, stability, bioavailability, and metabolic clearance rates play a crucial role in determining its efficacy and safety. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation, thereby streamlining the drug discovery process.

The integration of computational chemistry with experimental methodologies has revolutionized the way novel drug candidates are designed and optimized. By leveraging high-throughput screening (HTS) data and molecular docking simulations, researchers can rapidly identify promising scaffolds like Ethyl 4-(cyanosulfanyl)-3-methyl-5-(4-oxysoxolone)]amidino]methyl]-]methylene[[(1E)-1-[methyl(ethoxy-carbonyl)]amino]-1-[[(1E)-(ethoxy-carbonyl)methylene]amino]ethenyl]-]carbonyl]-]methyl]-]methylene[[(1E)-(ethoxy-carbonyl)methylene]amino]benzene]]]]]]]]]]]]]]]]]]]]]]]]](CAS No. 68116497](CAS No.). This approach not only accelerates the discovery pipeline but also reduces costs associated with traditional trial-and-error methods.

In conclusion, Ethyl 4-(cyanosulfanyl)-3-methyl-